Cas no 1088133-98-5 (N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide)

• Product Name: N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide
• CAS No: 1088133-98-5
• MF: C₁₈H₂₅N₃OS₂
• MW: 363.540601491928
• CID: 5809621
• PubChem ID: 42940765
• Update Time: 2025-05-27

N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide
• 1,2-Dithiolane-3-pentanamide, N-[3-(1H-benzimidazol-2-yl)propyl]-
• 1088133-98-5
• EN300-22850652
• N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-5-(1,2-dithiolan-3-yl)pentanamide
• Z257002998
• AKOS016902461

• Inchi： 1S/C18H25N3OS2/c22-18(10-4-1-6-14-11-13-23-24-14)19-12-5-9-17-20-15-7-2-3-8-16(15)21-17/h2-3,7-8,14H,1,4-6,9-13H2,(H,19,22)(H,20,21)
• InChI Key： PTWHCYVHVZJOKD-UHFFFAOYSA-N
• SMILES： S1CCC(CCCCC(NCCCC2NC3=CC=CC=C3N=2)=O)S1

Computed Properties

• Exact Mass: 363.14390478g/mol
• Monoisotopic Mass: 363.14390478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides

Additional information on N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide

Comprehensive Overview of N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide (CAS No. 1088133-98-5)

N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide (CAS No. 1088133-98-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound combines a benzimidazole moiety with a dithiolane group, making it a subject of interest for drug discovery and enzyme inhibition studies. Its molecular formula is C₁₉H₂₅N₃OS₂, and it exhibits properties that align with modern research trends, such as targeting oxidative stress pathways and modulating protein-protein interactions.

The benzimidazole core in N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide is a well-known pharmacophore, frequently found in drugs with antiviral, anticancer, and antimicrobial activities. This structural motif enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Meanwhile, the dithiolane group contributes to its redox-modulating capabilities, a feature increasingly explored in therapies for neurodegenerative diseases and metabolic disorders. Researchers are particularly interested in how this dual functionality could be harnessed for multifunctional therapeutics.

Recent studies have highlighted the role of CAS No. 1088133-98-5 in modulating cellular signaling pathways, especially those involving redox balance. With growing public interest in antioxidants and anti-aging compounds, this molecule's potential to scavenge free radicals and regulate oxidative stress has become a hot topic. Searches for "redox-active compounds" and "benzimidazole derivatives in medicine" have surged, reflecting the demand for innovative solutions in health and wellness. The compound's unique structure positions it as a candidate for further investigation in these areas.

From a synthetic chemistry perspective, N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide presents intriguing challenges and opportunities. Its synthesis typically involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. The dithiolane ring, in particular, requires careful handling to preserve its reactivity and stability. These synthetic intricacies make the compound a valuable subject for educational and industrial research, aligning with the increasing popularity of "organic synthesis tutorials" and "advanced heterocyclic chemistry" in online searches.

In the context of drug development, CAS No. 1088133-98-5 has been explored for its potential as a scaffold for designing novel inhibitors. For instance, its benzimidazole moiety can mimic purine bases, enabling interactions with DNA or RNA-processing enzymes. This property has led to speculation about its utility in oncology research, where targeting DNA repair mechanisms is a major focus. Queries like "benzimidazole anticancer drugs" and "small molecule enzyme inhibitors" often feature in academic and industry discussions, underscoring the relevance of this compound.

Another area of interest is the compound's potential application in neurodegenerative disease research. The dithiolane group's ability to participate in redox cycling aligns with strategies to combat oxidative damage in conditions like Alzheimer's and Parkinson's diseases. As public awareness of neurodegenerative disorders grows, so does the search for "neuroprotective compounds" and "redox-modulating therapies." N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide could contribute to this field, though further preclinical validation is necessary.

Beyond biomedical applications, CAS No. 1088133-98-5 has implications in materials science. The benzimidazole and dithiolane functionalities can confer unique electronic and optical properties, making the compound a candidate for organic semiconductors or sensors. With the rise of wearable technology and IoT devices, searches for "organic electronic materials" and "functional small molecules" have increased, highlighting the interdisciplinary potential of this molecule.

Quality control and analytical characterization of N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide are critical for its reliable use in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its purity and structure. These methods align with the broader trend of "analytical chemistry in drug development," a frequently searched topic among professionals and students alike.

In summary, N-[3-(1H-benzimidazol-2-yl)propyl]-5-(dithiolan-3-yl)pentanamide (CAS No. 1088133-98-5) represents a versatile and promising compound with applications spanning pharmaceuticals, biochemistry, and materials science. Its dual benzimidazole-dithiolane architecture offers multiple avenues for research, addressing contemporary challenges in health and technology. As scientific inquiries evolve, this molecule is poised to remain a subject of keen interest and innovation.